Cas no 1361544-93-5 (3-Amino-2-(2,6-dichlorophenyl)pyridine-6-acetonitrile)
3-Amino-2-(2,6-dichlorophenyl)pyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-2-(2,6-dichlorophenyl)pyridine-6-acetonitrile
-
- Inchi: 1S/C13H9Cl2N3/c14-9-2-1-3-10(15)12(9)13-11(17)5-4-8(18-13)6-7-16/h1-5H,6,17H2
- InChI Key: IGXHDHHLAXZIDJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C1C(=CC=C(CC#N)N=1)N)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 317
- XLogP3: 2.8
- Topological Polar Surface Area: 62.7
3-Amino-2-(2,6-dichlorophenyl)pyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026001336-250mg |
3-Amino-2-(2,6-dichlorophenyl)pyridine-6-acetonitrile |
1361544-93-5 | 97% | 250mg |
$659.60 | 2022-04-03 | |
| Alichem | A026001336-500mg |
3-Amino-2-(2,6-dichlorophenyl)pyridine-6-acetonitrile |
1361544-93-5 | 97% | 500mg |
$1,009.40 | 2022-04-03 | |
| Alichem | A026001336-1g |
3-Amino-2-(2,6-dichlorophenyl)pyridine-6-acetonitrile |
1361544-93-5 | 97% | 1g |
$1,596.00 | 2022-04-03 |
3-Amino-2-(2,6-dichlorophenyl)pyridine-6-acetonitrile Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 3-Amino-2-(2,6-dichlorophenyl)pyridine-6-acetonitrile
3-Amino-2-(2,6-dichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361544-93-5): An Overview of a Promising Compound in Medicinal Chemistry
3-Amino-2-(2,6-dichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361544-93-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as ADP for brevity, belongs to the class of pyridine derivatives and is characterized by the presence of an amino group, a dichlorophenyl substituent, and an acetonitrile moiety. These functional groups contribute to its diverse chemical reactivity and biological activity.
The chemical structure of 3-Amino-2-(2,6-dichlorophenyl)pyridine-6-acetonitrile (ADP) is particularly noteworthy. The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, provides a rigid and planar framework that can engage in various types of interactions with biological targets. The amino group at the 3-position enhances the compound's basicity and hydrogen-bonding capabilities, while the dichlorophenyl substituent at the 2-position introduces steric and electronic effects that can modulate its binding affinity and selectivity. The acetonitrile group at the 6-position further contributes to the compound's hydrophobicity and reactivity.
In recent years, ADP has been extensively studied for its potential applications in various therapeutic areas. One of the most promising areas of research is its use as a lead compound in the development of novel anticancer agents. Studies have shown that ADP exhibits potent antiproliferative activity against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway.
Beyond cancer research, ADP has also shown potential in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated that ADP can protect neurons from oxidative stress and apoptosis, making it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through its ability to modulate intracellular signaling pathways and reduce inflammation.
The pharmacokinetic properties of 3-Amino-2-(2,6-dichlorophenyl)pyridine-6-acetonitrile (ADP) have also been investigated to ensure its suitability for therapeutic use. Studies have shown that ADP exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for drug development. Additionally, ADP has demonstrated low toxicity in preclinical models, suggesting a favorable safety profile.
In terms of synthetic accessibility, ADP can be synthesized through a series of well-established chemical reactions. One common approach involves the condensation of 2-chloro-6-(dichlorophenyl)pyridine with cyanoacetic acid followed by reduction to introduce the amino group. This synthetic route is scalable and can be adapted for large-scale production if needed.
The ongoing research on 3-Amino-2-(2,6-dichlorophenyl)pyridine-6-acetonitrile (ADP) continues to uncover new insights into its biological activities and potential therapeutic applications. Recent studies have explored its role in modulating immune responses and its potential as an antiviral agent against emerging viral pathogens. These findings highlight the versatility of ADP and underscore its importance as a lead compound in drug discovery.
In conclusion, 3-Amino-2-(2,6-dichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361544-93-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that ADP will play an increasingly important role in addressing unmet medical needs.
1361544-93-5 (3-Amino-2-(2,6-dichlorophenyl)pyridine-6-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)